Cas no 2172105-89-2 (2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2172105-89-2
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 6049934
• PubChem ID: 165571056
• Update Time: 2025-05-26

2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• 2172105-89-2
• 2-[N-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid
• EN300-1561167

• Inchi： 1S/C30H32N2O5/c1-30(2,16-27(33)32(18-28(34)35)17-21-10-4-3-5-11-21)20-31-29(36)37-19-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,26H,16-20H2,1-2H3,(H,31,36)(H,34,35)
• InChI Key： QGTUCTPQWLJVKM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

Comprehensive Overview of 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2172105-89-2)

The compound 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2172105-89-2) is a specialized organic molecule widely recognized in the fields of peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a benzyl moiety, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. The Fmoc group is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production due to its efficiency and scalability.

In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend aligns with the growing interest in personalized medicine and targeted therapies, where 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid plays a pivotal role. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to optimize synthetic routes, reflecting the compound's relevance in cutting-edge applications.

The structural complexity of CAS No. 2172105-89-2 underscores its versatility. The 3,3-dimethylbutanamidoacetic acid backbone provides steric hindrance, which can influence peptide conformation and stability—a critical factor in drug design. Meanwhile, the benzyl group enhances solubility in organic solvents, facilitating purification processes. These attributes are frequently discussed in forums focusing on "peptide modification strategies" or "improving synthetic yield," highlighting the compound's practical importance.

From an industrial perspective, 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid is often sourced by manufacturers specializing in high-purity biochemicals. Quality control measures, such as HPLC and mass spectrometry, ensure its suitability for GMP-compliant production environments. This aligns with the pharmaceutical industry's emphasis on "regulatory-compliant intermediates" and "scalable peptide synthesis," topics frequently queried in academic and industrial circles.

Environmental and cost considerations also shape the discourse around this compound. Innovations in "green chemistry" have led to explorations of solvent-free or aqueous-phase synthesis methods for Fmoc-protected derivatives, including CAS No. 2172105-89-2. Such advancements address the dual challenges of sustainability and cost-efficiency, which are paramount in large-scale pharmaceutical manufacturing.

In summary, 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid exemplifies the intersection of chemical innovation and therapeutic potential. Its role in enabling next-generation peptide therapeutics ensures its continued prominence in both research and industrial settings, while ongoing optimizations reflect the dynamic nature of modern synthetic chemistry.